2-(3,4-diethoxyphenyl)-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide

• IUPAC Name: 2-(3,4-diethoxyphenyl)-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide
• InChI: InChI=1S/C28H27NO5/c1-4-32-23-15-12-19(16-24(23)33-5-2)17-25(30)29-26-21-8-6-7-9-22(21)34-28(26)27(31)20-13-10-18(3)11-14-20/h6-16H,4-5,17H2,1-3H3,(H,29,30)
• InChI Key: NITIUYGRTKLWQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)C)OCC
• Molecular Formula: C28H27NO5
• Molecular Weight: 457.5 g/mol

Description

2-(3,4-diethoxyphenyl)-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide, also known as DMBA-AcAc, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of 2-(3,4-diethoxyphenyl)-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and neuroinflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. In addition, this compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key signaling pathway involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cancer cell migration and invasion, and the reduction of neuroinflammation. This compound has also been shown to have antioxidant activity, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3,4-diethoxyphenyl)-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide is its versatility in various research fields, making it an attractive compound for interdisciplinary research. This compound is also relatively easy to synthesize and has shown high yield and purity. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for 2-(3,4-diethoxyphenyl)-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide research, including the development of novel this compound derivatives with improved pharmacokinetic properties and therapeutic efficacy. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various research fields. Finally, the development of new methods for the synthesis and purification of this compound may further improve its yield and purity.

Scientific Research Applications

2-(3,4-diethoxyphenyl)-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide has been extensively used in various scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has shown promising anticancer activity against several cancer cell lines, including breast, lung, and colon cancer cells. In neuroscience, this compound has been used to study the role of neuroinflammation in neurodegenerative diseases, such as Alzheimer's disease. In drug discovery, this compound has been used as a scaffold to design and synthesize novel compounds with potential therapeutic applications.